1,1'-[(3-methylbenzyl)imino]di(2-propanol)

• IUPAC Name: 1-[2-hydroxypropyl-[(3-methylphenyl)methyl]amino]propan-2-ol
• InChI: InChI=1S/C14H23NO2/c1-11-5-4-6-14(7-11)10-15(8-12(2)16)9-13(3)17/h4-7,12-13,16-17H,8-10H2,1-3H3
• InChI Key: RICIYQLEWHRWOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN(CC(C)O)CC(C)O
• Molecular Formula: C14H23NO2
• Molecular Weight: 237.34 g/mol

Description

1,1'-[(3-methylbenzyl)imino]di(2-propanol), also known as MBIDP, is a chiral ligand that has been widely used in asymmetric catalysis due to its excellent enantioselectivity. It is a colorless liquid that is soluble in organic solvents and has a molecular weight of 298.4 g/mol.

Mechanism of Action

The mechanism of action of 1,1'-[(3-methylbenzyl)imino]di(2-propanol) in asymmetric catalysis involves the formation of a chiral complex with a metal catalyst. The chiral complex then reacts with the substrate to form a new chiral center with high enantioselectivity. The exact mechanism of action is still not fully understood and further research is needed to elucidate the details.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,1'-[(3-methylbenzyl)imino]di(2-propanol). However, it has been reported to be non-toxic and non-carcinogenic. It is also biodegradable and does not accumulate in the environment.

Advantages and Limitations for Lab Experiments

The advantages of using 1,1'-[(3-methylbenzyl)imino]di(2-propanol) in lab experiments include its high enantioselectivity, ease of synthesis, and availability. However, its limitations include its high cost and the need for specialized equipment for its synthesis and purification.

Future Directions

There are several future directions for the research and development of 1,1'-[(3-methylbenzyl)imino]di(2-propanol). One direction is to explore its use in new reactions and the synthesis of new compounds. Another direction is to investigate its potential applications in the pharmaceutical industry, particularly in the synthesis of chiral drugs. Further research is also needed to elucidate the mechanism of action and to optimize its performance as a ligand in asymmetric catalysis.
Conclusion:
In conclusion, 1,1'-[(3-methylbenzyl)imino]di(2-propanol) is a chiral ligand that has been widely used in asymmetric catalysis due to its high enantioselectivity. It is synthesized by reacting 3-methylbenzylamine with 2-propanol in the presence of a catalyst. 1,1'-[(3-methylbenzyl)imino]di(2-propanol) has been used in various reactions and has potential applications in the synthesis of new compounds and chiral drugs. Further research is needed to fully understand its mechanism of action and to optimize its performance in lab experiments.

Synthesis Methods

1,1'-[(3-methylbenzyl)imino]di(2-propanol) can be synthesized by reacting 3-methylbenzylamine with 2-propanol in the presence of a catalyst such as p-toluenesulfonic acid. The reaction takes place at room temperature and the product can be obtained by simple distillation. The yield of 1,1'-[(3-methylbenzyl)imino]di(2-propanol) is typically high, ranging from 80% to 95%.

Scientific Research Applications

1,1'-[(3-methylbenzyl)imino]di(2-propanol) has been extensively used in asymmetric catalysis due to its high enantioselectivity. It has been used as a ligand in various reactions such as the Morita-Baylis-Hillman reaction, the Michael addition reaction, and the Diels-Alder reaction. 1,1'-[(3-methylbenzyl)imino]di(2-propanol) has also been used in the synthesis of natural products such as (+)-dihydrocarvone and (+)-citroneellal.